molecular formula C5H10N2O6P2S B8722871 [[(4-Methyl-1,3-thiazol-2-yl)amino]-phosphonomethyl]phosphonic acid CAS No. 118054-18-5

[[(4-Methyl-1,3-thiazol-2-yl)amino]-phosphonomethyl]phosphonic acid

Cat. No.: B8722871
CAS No.: 118054-18-5
M. Wt: 288.16 g/mol
InChI Key: WPRZJIVPPUKPKR-UHFFFAOYSA-N
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Description

[[(4-Methyl-1,3-thiazol-2-yl)amino]-phosphonomethyl]phosphonic acid is a useful research compound. Its molecular formula is C5H10N2O6P2S and its molecular weight is 288.16 g/mol. The purity is usually 95%.
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Properties

CAS No.

118054-18-5

Molecular Formula

C5H10N2O6P2S

Molecular Weight

288.16 g/mol

IUPAC Name

[[(4-methyl-1,3-thiazol-2-yl)amino]-phosphonomethyl]phosphonic acid

InChI

InChI=1S/C5H10N2O6P2S/c1-3-2-16-4(6-3)7-5(14(8,9)10)15(11,12)13/h2,5H,1H3,(H,6,7)(H2,8,9,10)(H2,11,12,13)

InChI Key

WPRZJIVPPUKPKR-UHFFFAOYSA-N

Canonical SMILES

CC1=CSC(=N1)NC(P(=O)(O)O)P(=O)(O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

1.30 g (3.2 mmol) of 1-(4-methylthiazol-2-ylamino)methane-1,1-diphosphonic acid tetraethyl ester are heated in 20 ml of 1N hydrochloric acid at 100° for 20 hours. After cooling, 20 ml of methanol are added. During subsequent stirring, the product separates out in the form of fine white crystals. The filtrate is subsequently washed with methanol and petroleum ether. Yield: 615 mg (67% of the theoretical yield) of 1-(4-methylthiazol-2-ylamino)methane-1,1-diphosphonic acid of m.p. 294° (decomposition).
Name
1-(4-methylthiazol-2-ylamino)methane-1,1-diphosphonic acid tetraethyl ester
Quantity
1.3 g
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
20 mL
Type
reactant
Reaction Step Two

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